CID 10188533
CID 10188533
Brand Name:
Vulcanchem
CAS No.:
155911-16-3
VCID:
VC0180632
InChI:
InChI=1S/C21H6Cl6O7/c22-7-1-4(19(30)31)12(25)11-10(7)20(32)34-21(11)5-2-8(23)15(28)13(26)17(5)33-18-6(21)3-9(24)16(29)14(18)27/h1-3,28-29H,(H,30,31)
SMILES:
C1=C(C(=C2C(=C1Cl)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Cl)O)Cl)Cl)O)Cl)Cl)C(=O)O
Molecular Formula:
C21H6Cl6O7
Molecular Weight:
583 g/mol
CID 10188533
CAS No.: 155911-16-3
Main Products
VCID: VC0180632
Molecular Formula: C21H6Cl6O7
Molecular Weight: 583 g/mol
CAS No. | 155911-16-3 |
---|---|
Product Name | CID 10188533 |
Molecular Formula | C21H6Cl6O7 |
Molecular Weight | 583 g/mol |
IUPAC Name | 2',4,4',5',7,7'-hexachloro-3',6'-dihydroxy-1-oxospiro[2-benzofuran-3,9'-xanthene]-5-carboxylic acid |
Standard InChI | InChI=1S/C21H6Cl6O7/c22-7-1-4(19(30)31)12(25)11-10(7)20(32)34-21(11)5-2-8(23)15(28)13(26)17(5)33-18-6(21)3-9(24)16(29)14(18)27/h1-3,28-29H,(H,30,31) |
Standard InChIKey | AFBUYXUHQACBAO-UHFFFAOYSA-N |
SMILES | C1=C(C(=C2C(=C1Cl)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Cl)O)Cl)Cl)O)Cl)Cl)C(=O)O |
Canonical SMILES | C1=C(C(=C2C(=C1Cl)C(=O)OC23C4=CC(=C(C(=C4OC5=C(C(=C(C=C35)Cl)O)Cl)Cl)O)Cl)Cl)C(=O)O |
PubChem Compound | 10188533 |
Last Modified | Nov 11 2021 |
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